Cas no 1806297-95-9 (3-Amino-4-(3-chloropropyl)mandelic acid)

• Product Name: 3-Amino-4-(3-chloropropyl)mandelic acid
• CAS No: 1806297-95-9
• MF: C₁₁H₁₄ClNO₃
• MW: 243.686762332916
• CID: 4942090
• Update Time: 2025-05-20

3-Amino-4-(3-chloropropyl)mandelic acid Chemical and Physical Properties

Names and Identifiers

• 3-Amino-4-(3-chloropropyl)mandelic acid

• Inchi： 1S/C11H14ClNO3/c12-5-1-2-7-3-4-8(6-9(7)13)10(14)11(15)16/h3-4,6,10,14H,1-2,5,13H2,(H,15,16)
• InChI Key： QCRUOUBDESZBJJ-UHFFFAOYSA-N
• SMILES： ClCCCC1C=CC(C(C(=O)O)O)=CC=1N

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 237
• XLogP3: 1.4
• Topological Polar Surface Area: 83.6

Additional information on 3-Amino-4-(3-chloropropyl)mandelic acid

Comprehensive Analysis of 3-Amino-4-(3-chloropropyl)mandelic acid (CAS No. 1806297-95-9): Properties, Applications, and Innovations

In the realm of fine chemicals and pharmaceutical intermediates, 3-Amino-4-(3-chloropropyl)mandelic acid (CAS No. 1806297-95-9) has garnered significant attention due to its unique structural features and versatile applications. This compound, characterized by its amino and chloropropyl functional groups, serves as a critical building block in synthetic chemistry. Researchers and industry professionals are increasingly exploring its potential in drug development, agrochemicals, and material science, aligning with the growing demand for high-purity intermediates and custom synthesis solutions.

The molecular structure of 3-Amino-4-(3-chloropropyl)mandelic acid combines a mandelic acid backbone with a 3-chloropropyl side chain and an amino substituent, enabling diverse reactivity. This design facilitates its use in peptide coupling reactions, heterocycle formation, and chiral synthesis, making it invaluable for asymmetric catalysis and pharmaceutical manufacturing. Recent studies highlight its role in optimizing bioactive molecule efficacy, particularly in targeting enzyme inhibition and receptor modulation.

From an industrial perspective, the compound's synthesis and scalability are key focus areas. Advanced green chemistry techniques, such as microwave-assisted synthesis and flow chemistry, have been employed to enhance yield and reduce environmental impact. These innovations resonate with the global push for sustainable chemical production, a topic frequently searched in AI-driven research platforms and scientific forums. Moreover, its compatibility with automated purification systems underscores its relevance in high-throughput screening workflows.

The analytical characterization of 3-Amino-4-(3-chloropropyl)mandelic acid involves techniques like HPLC, NMR, and mass spectrometry, ensuring compliance with pharmaceutical-grade standards. Quality control protocols emphasize the elimination of residual solvents and byproducts, addressing concerns raised in regulatory submissions and patent applications. Such rigor aligns with the industry's emphasis on QC/QA compliance, a recurring theme in FDA guidelines and ICH harmonization discussions.

Emerging trends also spotlight the compound's potential in precision medicine and bioconjugation. For instance, its amino group allows for covalent linkage to targeted drug delivery systems, a hot topic in oncology research and nanomedicine. Concurrently, computational tools like molecular docking and QSAR modeling are being leveraged to predict its interactions, reflecting the integration of AI in drug discovery—a frequently searched keyword in academic databases.

In conclusion, 3-Amino-4-(3-chloropropyl)mandelic acid (CAS No. 1806297-95-9) exemplifies the synergy between structural ingenuity and application diversity. Its relevance spans R&D laboratories, industrial-scale production, and cutting-edge therapeutics, making it a compound of enduring scientific and commercial interest. As the chemical industry evolves, this intermediate will likely remain at the forefront of innovation-driven synthesis and multidisciplinary research.